Cas no 2228570-38-3 (2-amino-3-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol
• CAS No: 2228570-38-3
• MF: C₁₀H₁₃BrFNO
• MW: 262.118725538254
• CID: 6583558
• PubChem ID: 165637291
• Update Time: 2025-05-26

2-amino-3-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol
• EN300-2002468
• 2228570-38-3

• Inchi： 1S/C10H13BrFNO/c1-10(13,6-14)5-7-4-8(11)2-3-9(7)12/h2-4,14H,5-6,13H2,1H3
• InChI Key： JRWOAIKVVUANEB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CC(C)(CO)N)F

Computed Properties

• Exact Mass: 261.01645g/mol
• Monoisotopic Mass: 261.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol

Research Brief on 2-amino-3-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol (CAS: 2228570-38-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 2-amino-3-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol (CAS: 2228570-38-3) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and potential clinical applications. The compound's unique structural features, including the bromo-fluorophenyl moiety and the methylpropan-1-ol group, make it a subject of intense scientific scrutiny.

The synthesis of 2-amino-3-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. The compound's structural characterization has been confirmed through techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its chemical integrity and reproducibility.

Pharmacological investigations have revealed that 2-amino-3-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol exhibits notable activity in modulating specific biological targets. Preliminary in vitro studies suggest its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its interaction with neurotransmitter receptors has sparked interest in its application for neurological disorders, although further in vivo studies are required to validate these findings.

Recent preclinical studies have explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies indicate moderate bioavailability and a favorable safety profile at therapeutic doses. However, challenges such as metabolic stability and potential off-target effects need to be addressed in future research to optimize its clinical utility.

The therapeutic potential of 2-amino-3-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol extends beyond its initial applications. Emerging research suggests its role in oncology, particularly in targeting specific cancer cell lines with minimal cytotoxicity to normal cells. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its mechanism of action and to develop derivative compounds with enhanced efficacy.

In conclusion, 2-amino-3-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol (CAS: 2228570-38-3) represents a versatile and promising molecule in the realm of chemical biology and medicinal chemistry. Its multifaceted pharmacological properties and potential therapeutic applications underscore the need for continued research and development. Future studies should focus on elucidating its molecular mechanisms, optimizing its pharmacokinetic profile, and advancing it through clinical trials to realize its full therapeutic potential.